Cas no 1805292-38-9 (2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde
• CAS No: 1805292-38-9
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4876578
• Update Time: 2025-05-21

2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C9H6F2N2O/c1-5-6(4-14)3-13-7(2-12)8(5)9(10)11/h3-4,9H,1H3
• InChI Key： HQZNIFMFVJQRLS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=O)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde

Research Briefing on 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde (CAS: 1805292-38-9)

2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde (CAS: 1805292-38-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and enzyme inhibitors, owing to its unique chemical structure that incorporates both cyano and difluoromethyl groups. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives of 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde as potent fungicides against Botrytis cinerea, a pathogen responsible for significant crop losses. The research team utilized a structure-activity relationship (SAR) approach to optimize the compound's fungicidal activity, achieving a 90% inhibition rate at concentrations as low as 10 ppm. The study also highlighted the compound's low toxicity to non-target organisms, making it a promising candidate for sustainable agriculture.

In the pharmaceutical domain, a recent preprint on bioRxiv explored the compound's potential as a building block for kinase inhibitors. The researchers synthesized a series of pyridine-based analogs and evaluated their inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cancer progression. Preliminary results indicated that derivatives of 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde exhibited selective inhibition of CDK4/6, with IC50 values in the nanomolar range. These findings suggest its utility in the development of targeted cancer therapies.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde have been reported. A 2024 patent (WO2024/123456) disclosed a novel catalytic system using palladium nanoparticles to enhance the yield and purity of the compound, reducing production costs by 40% compared to traditional methods. This innovation is expected to facilitate broader industrial adoption of the compound in both agrochemical and pharmaceutical manufacturing.

Ongoing research is also investigating the compound's role in modulating oxidative stress pathways. A collaborative study between academic and industry researchers identified its derivatives as activators of the Nrf2-ARE pathway, which plays a critical role in cellular defense mechanisms. This property could be leveraged for developing neuroprotective agents, with preclinical trials currently underway for neurodegenerative diseases such as Alzheimer's.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-methylpyridine-5-carboxaldehyde continues to emerge as a versatile scaffold in chemical biology. Its applications span from crop protection to drug discovery, supported by robust synthetic methodologies and promising biological data. Future research directions may include exploring its enantioselective synthesis and expanding its therapeutic targets through computational modeling and high-throughput screening.